2-(2,2-Dimethyl-propionylamino)-N-methoxy-N-methyl-isonicotinamide

Specification

• CAS No.: 946681-81-8
• Molecular Formula: C13H19N3O3
• Molecular Weight: 265.31 g/mol
• IUPAC Name: 2-(2,2-dimethylpropanoylamino)-N-methoxy-N-methylpyridine-4-carboxamide
• Standard InChI: InChI=1S/C13H19N3O3/c1-13(2,3)12(18)15-10-8-9(6-7-14-10)11(17)16(4)19-5/h6-8H,1-5H3,(H,14,15,18)
• Standard InChI Key: ZECTXKVADDIPOY-UHFFFAOYSA-N
• SMILES: CC(C)(C)C(=O)NC1=NC=CC(=C1)C(=O)N(C)OC
• Canonical SMILES: CC(C)(C)C(=O)NC1=NC=CC(=C1)C(=O)N(C)OC

Introduction

Chemical Properties and Structure

2-(2,2-Dimethyl-propionylamino)-N-methoxy-N-methyl-isonicotinamide possesses distinct chemical properties that define its behavior in various experimental conditions. The compound's primary characteristics are summarized in the table below:

Property	Value
CAS Number	946681-81-8
Molecular Formula	C13H19N3O3
Molecular Weight	265.31 g/mol
IUPAC Name	2-(2,2-dimethylpropanoylamino)-N-methoxy-N-methylpyridine-4-carboxamide
Physical State	Not specified in available data
Solubility	Not specified in available data

The molecular structure of 2-(2,2-Dimethyl-propionylamino)-N-methoxy-N-methyl-isonicotinamide features a pyridine ring as its core scaffold, which is substituted at the 2-position with a 2,2-dimethylpropanoylamino group (also known as a pivaloylamino group). The 4-position of the pyridine ring is functionalized with a N-methoxy-N-methylcarboxamide group, commonly known as a Weinreb amide functionality. This particular structural arrangement contributes to the compound's potential utility in organic synthesis, as Weinreb amides are valuable intermediates that can be selectively converted to ketones, aldehydes, or other functional groups under controlled conditions.

The presence of the bulky 2,2-dimethylpropanoylamino group likely influences the compound's steric properties and reactivity patterns. This structural feature may provide protection against certain degradation pathways and could potentially modulate the compound's pharmacokinetic profile if used as a building block in drug development.

Hazard Statement	Description	Code
Harmful if swallowed	The compound presents oral toxicity	H302
May cause an allergic skin reaction	The compound has skin sensitization potential	H317

These hazard classifications indicate that the compound poses moderate health risks primarily through ingestion and dermal exposure routes.

Precautionary Measures

To mitigate the risks associated with handling 2-(2,2-Dimethyl-propionylamino)-N-methoxy-N-methyl-isonicotinamide, the following precautionary measures are recommended:

• Wear protective gloves at all times when handling the compound (P280)

• Implement standard laboratory safety practices including the use of fume hoods for weighing and transferring the compound

• Avoid direct skin contact and prevent inhalation of dust or aerosols

• Store in a cool, dry place away from incompatible materials

• Dispose of waste according to local and national regulations for chemical waste

Laboratory personnel should be familiar with the compound's Safety Data Sheet (SDS) and follow all recommended safety protocols. Emergency response procedures should be established for accidental exposure, including appropriate first aid measures for skin contact, ingestion, or inhalation.

Supplier	Status	Notes
Aladdin Scientific Corporation	Available	Research grade
Sigma-Aldrich	Discontinued	Previously offered but no longer available
Other specialty chemical suppliers	Varies	Limited availability

It is worth noting that Sigma-Aldrich, a major supplier of research chemicals, has discontinued this product, which may indicate shifting market demands or production challenges.

Purchasing Considerations

When sourcing 2-(2,2-Dimethyl-propionylamino)-N-methoxy-N-methyl-isonicotinamide for research purposes, several factors should be considered:

• Purity specifications and analytical certificates should be reviewed

• Material compatibility with intended experimental procedures

• Shipping restrictions and regulatory compliance requirements

• Cost considerations and minimum order quantities

• Lead times for delivery, especially for custom synthesis requests

All suppliers emphasize that this compound is strictly for research use only, with explicit prohibitions against human or veterinary applications. Researchers must ensure compliance with institutional policies and regulatory requirements when procuring and utilizing this compound.